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Compound of Interest

Compound Name: 2,6-Dimethyl-3-nitrobenzaldehyde

CAS No.: 179554-17-7

Cat. No.: B2496405

Get Quote

CAS Number:[Verify specific isomer CAS, e.g., 155607-14-8 or similar derivative] Chemical

Formula: C

H

NO

Hazard Class: Irritant, Potentially Energetic (Nitro group), Combustible.[1]

Core Directive: The "Cradle-to-Grave" Safety
Protocol
Disposal is not a single event but a continuous lifecycle management process. For nitro-

aromatic aldehydes like 2,6-Dimethyl-3-nitrobenzaldehyde, safety hinges on managing two

competing chemical risks:

The Nitro Group (

): Introduces thermodynamic instability. While the dimethyl substitution adds steric bulk, the
compound remains an energetic precursor that can decompose violently under high heat or
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shock.

The Aldehyde Group (

): Susceptible to autoxidation, forming 2,6-dimethyl-3-nitrobenzoic acid. In the solid state,
this oxidation can generate heat; in solution, it can pressurize containers.

Immediate Action Summary
Parameter Critical Requirement

Waste Stream
Organic High BTU (Incineration). Do NOT

sewer.

Segregation
Keep separate from Strong Oxidizers and

Strong Bases.

Container
Amber glass or HDPE. Vented caps

recommended for solutions.

Labeling "Hazardous Waste - Toxic, Reactive (Potential)."

Hazard Identification & Risk Assessment
Before disposal, you must characterize the waste to determine the correct RCRA code. This

compound is generally not P-listed or U-listed by specific name but often triggers Characteristic

Waste codes.

Chemical Stability & Reactivity[1][2][3][4]
Shock Sensitivity: Low to Moderate. Unlike polynitrated compounds (e.g., TNT), mono-nitro

compounds are generally stable but should still be treated as potentially explosive if dried

completely and subjected to friction or heat.

Incompatibilities:

Strong Bases (NaOH, KOH): Can trigger the Cannizzaro reaction or aldol condensations,

generating heat.

Oxidizers (Peroxides, Permanganates): May cause ignition.
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Reducing Agents: Can react vigorously with the nitro group.

RCRA Waste Classification
Use Process Knowledge to assign codes if testing (TCLP) is not feasible.

D001 (Ignitability): Applicable if disposed of in a flammable solvent (Flash point < 60°C).

D003 (Reactivity): Applicable if the specific batch shows signs of instability or is mixed with

destabilizing agents.

Toxic Waste: While not always D-listed for toxicity, treat as toxic due to potential

methemoglobinemia risks associated with nitro-aromatics.[1]

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Pure Compound or Spill
Cleanup)
Objective: Secure containment for off-site incineration.[1]

Stabilization: If the solid is old or desiccated, wet it slightly with a high-flashpoint compatible

solvent (e.g., mineral oil or heavy PEG) to desensitize it against friction.

Packaging: Transfer to a wide-mouth HDPE jar. Avoid glass if shock sensitivity is suspected.

Labeling: Affix a hazardous waste tag. Explicitly write: "Solid Organic Waste: 2,6-Dimethyl-3-
nitrobenzaldehyde. Contains Nitro Group - Potential Shock Hazard."[1][2]

Storage: Store in a cool, flammables cabinet away from oxidizers until pickup.

Scenario B: Liquid Waste (Mother Liquor/Reaction
Mixtures)
Objective: Prevent pressurization and exothermic runaway.

pH Check: Ensure the solution is Neutral (pH 6-8). Acidic solutions promote oxidation; basic

solutions promote polymerization.
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Quenching (If Reactive): If the waste contains unreacted reagents (e.g., borohydrides),

quench carefully before adding the nitrobenzaldehyde waste to the main drum.

Segregation: Do NOT commingle with halogenated solvents (DCM, Chloroform) unless your

incinerator facility explicitly permits "Mixed Organic/Halogenated" streams. Halogens

complicate the combustion of nitro compounds.

Visualizing the Decision Matrix
The following diagram illustrates the logical flow for segregating this chemical waste.

Waste: 2,6-Dimethyl-3-nitrobenzaldehyde

Physical State?

Solid / Sludge Liquid Solution

Pack in HDPE/Glass.
Label: Toxic Solid.

Code: Non-Halogenated.
Solvent Type?

Halogenated
(DCM, CHCl3)

Non-Halogenated
(EtOH, EtOAc, Toluene)

Segregate Stream A.
Label: Halogenated Organic.

Incineration (High Temp).

Segregate Stream B.
Label: Flammable Organic.
Fuel Blending/Incineration.

Click to download full resolution via product page
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Caption: Decision matrix for segregating 2,6-Dimethyl-3-nitrobenzaldehyde waste based on

physical state and solvent compatibility.

Emergency Spill Response
Trigger: Spillage of >1g of solid or >10mL of solution outside a fume hood.

Evacuate & Ventilate: Nitro-aromatics can release toxic vapors.[3][4] Clear the immediate

area.[4][5][6][7][8]

PPE Upgrade: Wear double nitrile gloves, lab coat, and a half-mask respirator with organic

vapor/acid gas cartridges if dust is present.

Containment:

Solids: Do NOT sweep dry. Cover with a wet paper towel (water or oil) to prevent dust

generation, then scoop into a waste container.

Liquids: Absorb with vermiculite or clay. Do NOT use paper towels or combustible

materials if the solvent is an oxidizer (unlikely here, but good practice).

Decontamination: Wash the surface with a mild soap solution. Avoid bleach (hypochlorite),

as it can react with amines (if any reduction occurred) or the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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